Cas no 79361-42-5 (methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate)

Methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate is a versatile pyrimidine derivative with applications in pharmaceutical and agrochemical synthesis. Its key structural features include a hydroxypyrimidine core and a thioether-linked ester moiety, offering reactivity for further functionalization. The compound serves as a valuable intermediate in the development of biologically active molecules, particularly in the synthesis of heterocyclic compounds. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in multi-step synthetic routes. The presence of both hydroxyl and ester groups allows for selective modifications, making it a flexible building block for medicinal chemistry and crop protection research.
methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate structure
79361-42-5 structure
Product Name:methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate
CAS No:79361-42-5
MF:C7H8N2O3S
MW:200.215020179749
MDL:MFCD00185401
CID:1067905
PubChem ID:588040
Update Time:2025-10-28

methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl (4-Hydroxypyrimidin-2-ylsulfanyl)acetate
    • METHYL [(4-HYDROXYPYRIMIDIN-2-YL)THIO]ACETATE
    • 2-Methoxycarbonylmethylenethiouracil
    • AC1LBS3T
    • CTK6J2748
    • CTK8G0864
    • F1625-0075
    • HMS1653J18
    • methyl 2-(4-hydroxypyrimidin-2-ylthio)acetate
    • MolPort-000-496-743
    • SureCN4360005
    • methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate
    • AKOS002212462
    • DMMZJYXYECJOTJ-UHFFFAOYSA-N
    • methyl [(4-hydroxypyrimidin-2-yl)sulfanyl]acetate
    • methyl 2-[(6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetate
    • SCHEMBL4360005
    • DTXSID40343180
    • methyl 2-[(4-hydroxypyrimidin-2-yl)sulfanyl]acetate
    • Methyl [(6-oxo-1,6-dihydro-2-pyrimidinyl)sulfanyl]acetate #
    • 79361-42-5
    • SB58544
    • MFCD00185401
    • methyl 2-((4-hydroxypyrimidin-2-yl)thio)acetate
    • CS-0313140
    • methyl2-((4-hydroxypyrimidin-2-yl)thio)acetate
    • AS-5087
    • STK947544
    • MDL: MFCD00185401
    • Inchi: 1S/C7H8N2O3S/c1-12-6(11)4-13-7-8-3-2-5(10)9-7/h2-3H,4H2,1H3,(H,8,9,10)
    • InChI Key: DMMZJYXYECJOTJ-UHFFFAOYSA-N
    • SMILES: S(C1=NC=CC(N1)=O)CC(=O)OC

Computed Properties

  • Exact Mass: 200.02556330g/mol
  • Monoisotopic Mass: 200.02556330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 93.1Ų

methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate Pricemore >>

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Additional information on methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate

Comprehensive Overview of Methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate (CAS No. 79361-42-5)

Methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate (CAS No. 79361-42-5) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the class of pyrimidine derivatives, which are widely studied for their bioactive properties. The presence of both hydroxyl and sulfanylacetate functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrimidine-based compounds has surged due to their role in drug discovery and development. Researchers are particularly interested in methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate for its potential as a building block in the synthesis of antiviral and antibacterial agents. Its unique structure allows for modifications that can lead to novel therapeutic candidates, addressing global health challenges such as antibiotic resistance and emerging viral infections.

The compound's CAS No. 79361-42-5 is a critical identifier for researchers and suppliers, ensuring accurate sourcing and regulatory compliance. As sustainability becomes a focal point in chemical manufacturing, methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate is also being evaluated for greener synthesis routes. Innovations in catalytic methods and solvent-free reactions are being explored to reduce environmental impact while maintaining high yields.

From an analytical perspective, methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate exhibits distinct spectroscopic properties, facilitating its identification and purity assessment. Techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize this compound. These methods are essential for quality control in industrial and academic settings, where precision is paramount.

Beyond pharmaceuticals, CAS No. 79361-42-5 has garnered attention in material science. Its incorporation into polymer matrices and coatings is being investigated for enhanced durability and functionality. This interdisciplinary potential aligns with the growing trend of multi-functional materials, which are pivotal in sectors like electronics and renewable energy.

In summary, methyl 2-(4-hydroxypyrimidin-2-yl)sulfanylacetate (CAS No. 79361-42-5) is a versatile compound with broad applications. Its relevance in cutting-edge research and industrial processes underscores its importance in modern chemistry. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and technology.

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